Cas no 20608-91-7 (methyl 4-(thiophen-3-yl)benzoate)
20608-91-7 structure
Product Name:methyl 4-(thiophen-3-yl)benzoate
CAS No:20608-91-7
MF:C12H10O2S
MW:218.271602153778
MDL:MFCD05863312
CID:88202
PubChem ID:24883466
Update Time:2025-04-18
methyl 4-(thiophen-3-yl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-(3-thienyl)benzoate
- 4-(THIOPHEN-3-YL)BENZOIC ACID METHYL ESTER
- Methyl 4-thien-3-ylbenzoate
- methyl 4-thiophen-3-ylbenzoate
- 4-(thien-3-yl)benzoic acid methyl ester
- 4-thiophen-3-yl-benzoic acid methyl ester
- Methyl 4-(thien-3-yl)benzoate
- Methyl 4-(thiophen-3-yl)benzoate
- AKOS004114087
- MFCD05863312
- NTBKCEONBLOPPY-UHFFFAOYSA-N
- F6782-3819
- methyl (4-thien-3-yl)benzoate
- Benzoic acid, 4-(3-thienyl)-, methyl ester
- J-013463
- AS-9599
- Methyl 4-(3-thienyl)benzoate, 97%
- CS-0316358
- 20608-91-7
- AQ-405/11540091
- F83653
- DTXSID10399654
- BB 0222691
- methyl 4-(thiophen-3-yl)benzoate
-
- MDL： MFCD05863312
- Inchi： 1S/C12H10O2S/c1-14-12(13)10-4-2-9(3-5-10)11-6-7-15-8-11/h2-8H,1H3
- InChI Key： NTBKCEONBLOPPY-UHFFFAOYSA-N
- SMILES： S1C=CC(=C1)C1C=CC(C(=O)OC)=CC=1
Computed Properties
- Exact Mass: 218.04000
- Monoisotopic Mass: 218.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.1
- Topological Polar Surface Area: 54.5A^2
Experimental Properties
- Color/Form: White crystalline powder
- Density: 1.198
- Melting Point: 160-164 °C (lit.)
- Boiling Point: 310.8°Cat760mmHg
- Flash Point: 141.8°C
- Refractive Index: 1.584
- PSA: 54.54000
- LogP: 3.20170
- Solubility: Not determined
methyl 4-(thiophen-3-yl)benzoate Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H302-H318
- Warning Statement： P280-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22-41
- Safety Instruction： 26-39
-
Hazardous Material Identification：
- Risk Phrases：R22; R41
methyl 4-(thiophen-3-yl)benzoate Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
methyl 4-(thiophen-3-yl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M343170-10mg |
Methyl 4-(Thiophen-3-yl)benzoate |
20608-91-7 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M343170-50mg |
Methyl 4-(Thiophen-3-yl)benzoate |
20608-91-7 | 50mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M343170-100mg |
Methyl 4-(Thiophen-3-yl)benzoate |
20608-91-7 | 100mg |
$ 80.00 | 2022-06-03 | ||
| Alichem | A019096056-10g |
Methyl 4-(3-thienyl)benzoate |
20608-91-7 | 95% | 10g |
$452.55 | 2023-09-02 | |
| Apollo Scientific | OR16911-1g |
Methyl 4-(thien-3-yl)benzoate |
20608-91-7 | 1g |
£55.00 | 2024-05-22 | ||
| Chemenu | CM277690-10g |
Methyl 4-(3-thienyl)benzoate |
20608-91-7 | 95% | 10g |
$403 | 2021-08-18 | |
| abcr | AB206442-5 g |
Methyl 4-(3-thienyl)benzoate, 97%; . |
20608-91-7 | 97% | 5g |
€423.80 | 2023-05-06 | |
| Chemenu | CM277690-10g |
Methyl 4-(3-thienyl)benzoate |
20608-91-7 | 95% | 10g |
$403 | 2023-01-19 | |
| eNovation Chemicals LLC | Y1234620-1g |
Benzoic acid, 4-(3-thienyl)-, methyl ester |
20608-91-7 | 97% | 1g |
$150 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1234620-5g |
Benzoic acid, 4-(3-thienyl)-, methyl ester |
20608-91-7 | 97% | 5g |
$405 | 2024-06-07 |
methyl 4-(thiophen-3-yl)benzoate Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
20608-91-7 (methyl 4-(thiophen-3-yl)benzoate) Related Products
- 172035-83-5(Benzoic acid, 4-(3-thienyl)-, ethyl ester)
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